Cas no 78925-50-5 (1,3-Benzenediamine, 5-fluoro-2,4,6-trinitro-)

1,3-Benzenediamine, 5-fluoro-2,4,6-trinitro- structure
78925-50-5 structure
Product Name:1,3-Benzenediamine, 5-fluoro-2,4,6-trinitro-
CAS No:78925-50-5
MF:C6H4FN5O6
MW:261.124263763428
CID:533677
PubChem ID:5256104
Update Time:2025-04-19

1,3-Benzenediamine, 5-fluoro-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine, 5-fluoro-2,4,6-trinitro-
    • 5-fluoro-2,4,6-trinitrobenzene-1,3-diamine
    • DTXSID40413670
    • 78925-50-5
    • 5-fluoro-1,3-diamino-2,4,6-trinitrobenzene
    • XOHDKVYKLXYIQT-UHFFFAOYSA-N
    • SCHEMBL9123371
    • 5-fluoro-1,3-diamino-2,4,6trinitrobenzene
    • Inchi: 1S/C6H4FN5O6/c7-1-4(10(13)14)2(8)6(12(17)18)3(9)5(1)11(15)16/h8-9H2
    • InChI Key: XOHDKVYKLXYIQT-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=C(C(=C1[N+](=O)[O-])N)[N+](=O)[O-])N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 261.01462
  • Monoisotopic Mass: 261.01456103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 190Ų

Experimental Properties

  • PSA: 181.46
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